Cas no 68770-75-2 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methylbenzoyl)-3H-indol-2-one
- DTXSID10314600
- NSC-286435
- 68770-75-2
- NSC286435
- DS-008004
-
-
- Inchi： InChI=1S/C16H13NO2/c1-11-6-2-4-8-13(11)16(19)17-14-9-5-3-7-12(14)10-15(17)18/h2-9H,10H2,1H3
- InChI Key： SHEQHRFDNUVQSI-UHFFFAOYSA-N
- SMILES： CC1=CC=CC=C1C(=O)N2C(=O)CC3=CC=CC=C32
Computed Properties
- Exact Mass: 251.09469
- Monoisotopic Mass: 251.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 436°C at 760 mmHg
- Flash Point: 203.2°C
- Refractive Index: 1.641
- PSA: 37.38
Related Literature
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
-
Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
-
Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
-
Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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